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Compound of Interest

Compound Name: KB Src 4

Cat. No.: B590527 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides procedural guidance for the proper disposal of KB Src 4, a potent and

selective c-Src inhibitor. The information is intended for researchers, scientists, and drug

development professionals. Due to the absence of a specific Safety Data Sheet (SDS) with

explicit disposal instructions from the manufacturer, the following procedures are based on

established best practices for the disposal of non-hazardous solid chemical waste in a

laboratory setting.

I. Quantitative Data Summary
The following table summarizes the key quantitative data available for KB Src 4.

Property Value Source(s)

Molecular Weight 555.03 g/mol [1][2]

Formula C₃₂H₂₃ClN₈ [1][2]

Purity ≥98% (HPLC) [1]

Ki (c-Src) 44 nM [1][3]

Kd (c-Src) 86 nM [3]

Solubility in DMSO Up to 20 mM [4]

Storage Temperature
+4°C (short term), -20°C (long

term)
[5]
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II. Experimental Protocols: General Disposal
Procedure
The overriding principle for laboratory waste management is that no activity should commence

without a plan for the disposal of all waste generated.[4] The following step-by-step guide

outlines the recommended disposal procedure for KB Src 4, assuming it is being handled as a

non-hazardous solid chemical waste.

1. Waste Identification and Segregation:

Treat all waste chemical solids, liquids, or containerized gases as hazardous unless

confirmed to be non-hazardous.

Based on available information, KB Src 4 is shipped as a non-hazardous chemical.

However, it is crucial to re-evaluate its hazard profile if it has been mixed with other reagents.

Do not mix KB Src 4 waste with incompatible materials. Store waste in designated, separate

containers to prevent accidental reactions.[1][4]

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling chemical waste, including a lab coat, safety

glasses or goggles, and chemical-resistant gloves.[6]

3. Containment and Labeling:

Collect solid KB Src 4 waste in a durable, compatible container with a secure lid to prevent

leaks or spills.[1]

The container must be clearly labeled with the full chemical name ("KB Src 4") and the

words "Non-Hazardous Waste for Disposal."[3]

Keep the waste container closed except when adding waste.[3][4]

4. Storage of Waste:
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Store the waste container in a designated satellite accumulation area within the laboratory.[1]

[3] This area should be at or near the point of waste generation.[3]

Ensure the storage area is dry and away from heat sources.[7]

5. Final Disposal:

For non-hazardous solid chemicals, disposal in the regular trash may be permissible, but this

should not be done via laboratory trash cans that are handled by custodial staff.[2]

Laboratory personnel should securely package the waste and transport it directly to the

facility's dumpster.[2]

Empty containers that held KB Src 4 should have their labels defaced and be disposed of as

regular trash, provided no freestanding liquid remains.[2]

6. Waste Minimization:

Incorporate waste minimization practices into your experimental design.[4]

Order only the required amount of KB Src 4 for your experiments.[3]

Maintain a chemical inventory to avoid ordering duplicates.[3][8]

III. Visualization of Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of KB Src 4 as a non-hazardous solid waste.
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Caption: Disposal workflow for KB Src 4 as non-hazardous solid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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